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Compound of Interest

Compound Name: 2-Chloro-7-nitroquinoline

CAS No.: 49609-03-2

Cat. No.: B1367759

Get Quote

An In-depth Technical Guide to 2-Chloro-7-nitroquinoline: Properties, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-7-nitroquinoline, a key

heterocyclic building block in medicinal chemistry and materials science. The document details

its fundamental physicochemical properties, including its molecular weight, and outlines

methods for its synthesis and characterization. We delve into the causality behind experimental

choices, offering field-proven insights for researchers, scientists, and drug development

professionals. Furthermore, this guide explores the compound's reactivity and its significant

applications as a versatile intermediate in the synthesis of novel therapeutic agents, particularly

in anticancer and antiviral research. All protocols and data are presented with a focus on

scientific integrity, supported by authoritative references to ensure trustworthiness and

reproducibility.

Core Physicochemical Properties
2-Chloro-7-nitroquinoline (CAS No: 49609-03-2) is a substituted quinoline derivative featuring

a chlorine atom at the 2-position and a nitro group at the 7-position.[1][2] This specific
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arrangement of functional groups imparts unique electronic properties to the molecule, making

it a valuable precursor in organic synthesis. The chloro group at the C2 position is susceptible

to nucleophilic substitution, while the nitro group at the C7 position acts as a strong electron-

withdrawing group, influencing the reactivity of the entire quinoline scaffold.

The determination of a compound's molecular weight and other physicochemical properties is a

foundational step in any research or development workflow, as these values are critical for

reaction stoichiometry, analytical characterization, and predicting biological behavior.

Table 1: Summary of Physicochemical Data for 2-Chloro-7-nitroquinoline

Property Value Source

Molecular Formula C₉H₅ClN₂O₂ Biosynth[1], MySkinRecipes[2]

Molecular Weight 208.60 g/mol Biosynth[1], MySkinRecipes[2]

CAS Number 49609-03-2 Biosynth[1], MySkinRecipes[2]

MDL Number MFCD18448576 MySkinRecipes[2]

Appearance
Light yellow to brown solid

(Predicted)
ChemicalBook[3]

Storage Conditions 2-8°C, under dry, inert gas
MySkinRecipes[2],

ChemicalBook[3]

Synthesis and Mechanistic Insights
The synthesis of substituted quinolines is a cornerstone of heterocyclic chemistry. For 2-
Chloro-7-nitroquinoline, a common and logical synthetic strategy involves the chlorination of

a corresponding quinolinone precursor. This approach is favored due to the robust nature of the

reactions and the commercial availability of starting materials.

Proposed Synthetic Pathway: Vilsmeier-Haack Type
Chlorination
A highly effective method for converting 2-quinolinones to 2-chloroquinolines utilizes a

chlorinating agent like phosphorus oxychloride (POCl₃) or a
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triphenylphosphine/trichloroisocyanuric acid mixture.[4] The following protocol outlines a

generalized procedure adapted from established methodologies for similar scaffolds.

Experimental Protocol: Synthesis of 2-Chloro-7-nitroquinoline

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 7-nitro-2(1H)-quinolinone (1.0 eq).

Addition of Chlorinating Agent: Carefully add phosphorus oxychloride (POCl₃) (3.0-5.0 eq) to

the flask. The use of POCl₃ serves as both the reagent and the solvent in many cases,

providing an efficient medium for the reaction.

Reaction Execution: Heat the reaction mixture to reflux (approximately 107 °C) and maintain

for 2-4 hours. The elevated temperature is necessary to overcome the activation energy for

the conversion of the amide to the chloro-substituted heterocycle.

Work-up and Isolation: After cooling to room temperature, slowly and carefully pour the

reaction mixture onto crushed ice to quench the excess POCl₃. This is a highly exothermic

process and must be done with caution in a well-ventilated fume hood.

Neutralization: Neutralize the acidic aqueous solution with a saturated sodium bicarbonate

(NaHCO₃) solution or dilute sodium hydroxide (NaOH) until the mixture is basic (pH > 8).

This will cause the product to precipitate out of the solution.

Purification: Collect the crude solid product by vacuum filtration. Wash the solid with cold

water to remove inorganic salts. The crude 2-Chloro-7-nitroquinoline can then be purified

by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to

yield the final product.

Synthesis Workflow Diagram
The logical flow of the synthesis is depicted below. This process highlights the key

transformation from a quinolinone core to the activated 2-chloro derivative, ready for

subsequent functionalization.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 2-Chloro-7-nitroquinoline.
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Spectroscopic Characterization
Confirming the identity and purity of the synthesized compound is paramount. Standard

spectroscopic techniques are employed for this purpose. While specific experimental spectra

for 2-Chloro-7-nitroquinoline are not always publicly available, data can be requested from

commercial suppliers, and expected results can be predicted based on the structure.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the proton

environment of the quinoline ring, while ¹³C NMR identifies the carbon skeleton. The

chemical shifts will be influenced by the electron-withdrawing effects of the chloro and nitro

groups.

Mass Spectrometry (MS): This technique directly confirms the molecular weight of the

compound. For 2-Chloro-7-nitroquinoline, the mass spectrum would show a molecular ion

peak (M⁺) corresponding to its monoisotopic mass, along with a characteristic M+2 peak due

to the presence of the ³⁷Cl isotope.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

Key vibrational bands would be expected for the C-Cl bond, the aromatic C=C and C=N

bonds of the quinoline ring, and the strong asymmetric and symmetric stretches of the N-O

bonds in the nitro group.

Applications in Drug Discovery and Development
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous approved drugs.[7][8] 2-Chloro-7-nitroquinoline serves as a versatile intermediate

for creating libraries of novel compounds for biological screening.

Role as a Synthetic Intermediate
The chlorine atom at the C2 position is an excellent leaving group, making it a prime site for

nucleophilic aromatic substitution (SₙAr) reactions. This allows for the facile introduction of

various functional groups, including amines, alcohols, and thiols, to generate diverse molecular

architectures. This reactivity is crucial for structure-activity relationship (SAR) studies.

Anticancer and Antiviral Research
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Derivatives of chloroquinolines have demonstrated significant potential as therapeutic agents.

Anticancer Agents: 7-Chloroquinoline derivatives have been extensively studied as

anticancer agents, with some compounds showing potent activity against a wide range of

cancer cell lines.[8][9] The ability to modify the 2-position of the 2-Chloro-7-nitroquinoline
scaffold allows for the synthesis of analogs that can be optimized for improved efficacy and

selectivity.

Antiviral Agents: The 2-chloroquinoline core has recently been explored for developing

inhibitors of viral enzymes. For instance, researchers have designed and synthesized 2-

chloroquinoline-based molecules as dual inhibitors of SARS-CoV-2 main protease (Mpro)

and papain-like protease (PLpro), two enzymes essential for viral replication.[10]

Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling 2-
Chloro-7-nitroquinoline and its precursors. While a specific safety data sheet (SDS) for this

exact isomer may not be universally available, data from related chloro- and nitro-substituted

aromatic compounds provide authoritative guidance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, a lab coat, and nitrile gloves.[11][12][13]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.[11][14] Avoid contact with skin and eyes.[11]

First Aid Measures:

In case of skin contact: Wash off immediately with soap and plenty of water.[11][13]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[11][13]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[11][13]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[11][13]
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Storage: Keep the container tightly closed in a dry and well-ventilated place.[11] Store at

recommended temperatures (2-8°C) to ensure stability.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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